Cas no 1806271-84-0 (Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate)

• Product Name: Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate
• CAS No: 1806271-84-0
• MF: C₁₀H₈Br₂F₂O₃
• MW: 373.973528862
• CID: 4976924
• Update Time: 2025-10-28

Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate

• Inchi： 1S/C10H8Br2F2O3/c1-16-8(15)4-5-7(17-10(13)14)3-2-6(11)9(5)12/h2-3,10H,4H2,1H3
• InChI Key： FVZKAOYSFFTFIQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1CC(=O)OC)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 4
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate

Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate (CAS No. 1806271-84-0): An Overview of Its Synthesis, Properties, and Applications

Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate (CAS No. 1806271-84-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a difluoromethoxy group and two bromine atoms, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The synthesis of Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach is to start with the bromination of a suitable phenylacetic acid derivative, followed by the introduction of the difluoromethoxy group through a nucleophilic substitution reaction. The final step involves the esterification of the carboxylic acid to form the methyl ester. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In terms of physical properties, Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate is a solid at room temperature with a melting point typically ranging from 50 to 70°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate but has limited solubility in water. The compound's high stability under various conditions makes it suitable for use in a wide range of applications.

The biological activity of Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate has been a subject of extensive research. Studies have shown that compounds containing the difluoromethoxy group often exhibit enhanced pharmacological properties due to their ability to modulate specific biological targets. For instance, recent research has demonstrated that derivatives of this compound can act as potent inhibitors of certain enzymes involved in cancer cell proliferation and metastasis. These findings have opened new avenues for the development of targeted therapies in oncology.

Beyond its pharmaceutical applications, Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate has also found use in materials science. The presence of bromine atoms and the difluoromethoxy group imparts unique electronic and optical properties to the compound, making it a promising candidate for the synthesis of advanced functional materials. For example, it can be used as a building block for polymers with tailored electronic properties or as a precursor for the preparation of organic semiconductors.

The environmental impact of Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate is another important consideration. While brominated compounds can pose environmental risks if not properly managed, recent studies have shown that careful handling and disposal practices can minimize these risks. Additionally, ongoing research is focused on developing more sustainable synthesis methods that reduce the environmental footprint of this compound.

In conclusion, Methyl 2,3-dibromo-6-(difluoromethoxy)phenylacetate (CAS No. 1806271-84-0) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structure and properties make it an important intermediate in the development of new drugs and advanced materials. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.